Cas no 339562-33-3 (4-(9H-fluoren-3-yl)-4-oxobutanoic acid)

• Product Name: 4-(9H-fluoren-3-yl)-4-oxobutanoic acid
• CAS No: 339562-33-3
• CID: 4649052
• Update Time: 2025-05-21

4-(9H-fluoren-3-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(9H-Fluoren-3-yl)-4-oxobutanoic Acid
• 4-(9H-fluoren-3-yl)-4-oxobutanoic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 4-(9H-fluoren-3-yl)-4-oxobutanoic acid

Comprehensive Overview of 4-(9H-fluoren-3-yl)-4-oxobutanoic acid (CAS No. 339562-33-3): Properties, Applications, and Industry Insights

4-(9H-fluoren-3-yl)-4-oxobutanoic acid (CAS No. 339562-33-3) is a specialized organic compound gaining attention in pharmaceutical and material science research. This fluorene-derived carboxylic acid exhibits unique structural features, combining the planar aromaticity of fluorenyl groups with the reactivity of a keto acid moiety. Its molecular architecture makes it valuable for designing photoactive materials, drug intermediates, and organic semiconductors, aligning with current trends in green chemistry and sustainable synthesis.

Recent studies highlight the compound's role in developing OLED materials, where its extended π-conjugation system enhances electroluminescent properties. Researchers are investigating its potential in bioimaging probes due to the fluorene moiety's fluorescence characteristics. The carboxylic acid functional group provides versatile modification sites, enabling applications in polymer chemistry and bioconjugation techniques. These applications resonate with growing market demands for high-performance organic electronics and targeted drug delivery systems.

The synthesis of 4-(9H-fluoren-3-yl)-4-oxobutanoic acid typically involves Friedel-Crafts acylation of fluorene derivatives, followed by oxidation steps. Advanced purification methods like preparative HPLC ensure high purity (>98%), critical for pharmaceutical-grade applications. Analytical characterization employs NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and FT-IR to confirm the molecular structure. Such rigorous quality control meets the standards of GMP-compliant production, addressing industry concerns about compound reproducibility.

From a regulatory perspective, this compound falls under general organic chemical classifications without special restrictions. However, proper handling requires standard laboratory safety protocols, including PPE usage and ventilation control. Environmental considerations focus on waste stream management during synthesis, reflecting the chemical industry's shift toward eco-friendly manufacturing practices. These aspects align with frequently searched topics like chemical safety data sheets and green synthesis methods in scientific databases.

The commercial availability of CAS 339562-33-3 has expanded with growing demand from contract research organizations (CROs) and academic laboratories. Suppliers typically offer custom synthesis services with varying batch scales (milligram to kilogram quantities) and derivatization options. Market analysis indicates rising interest from Asia-Pacific regions, particularly for electronic materials research, correlating with regional investments in flexible display technologies.

Emerging applications explore its use in molecular imprinting polymers (MIPs) for sensor development and as building blocks for metal-organic frameworks (MOFs). These directions tap into trending research areas like chemical sensing and gas storage materials. Comparative studies with similar fluorenone derivatives suggest superior thermal stability (decomposition >250°C), making it suitable for high-temperature material formulations.

Future research directions may focus on optimizing catalytic synthesis routes to improve atom economy and developing water-soluble derivatives for biological applications. The compound's structure-activity relationships warrant further investigation, particularly regarding optoelectronic property tuning through substituent modifications. These potential developments address common search queries about material property customization and structure-property correlations in chemical databases.

For researchers considering 4-(9H-fluoren-3-yl)-4-oxobutanoic acid in their work, key considerations include solvent compatibility (soluble in polar aprotic solvents like DMSO), storage conditions (recommended at -20°C under inert atmosphere), and analytical method development for quality assessment. Technical literature emphasizes its stability under ambient conditions but recommends protection from prolonged light exposure due to the fluorene chromophore.

The compound's intellectual property landscape shows growing patent activity, particularly in organic electronic device formulations and pharmaceutical compositions. This reflects broader industry trends toward functional material innovation and precision medicine approaches. Scientific publications demonstrate increasing citation rates since 2020, indicating rising academic interest in its multifunctional chemical properties.

In conclusion, 4-(9H-fluoren-3-yl)-4-oxobutanoic acid represents a versatile chemical building block with expanding applications across interdisciplinary research fields. Its commercial and scientific relevance continues to grow alongside advancements in organic electronics, bioconjugate chemistry, and smart material design. Ongoing research will likely uncover new dimensions of its utility, particularly in addressing contemporary challenges in energy-efficient technologies and therapeutic agent development.